Cas no 1206908-21-5 (Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate)

• Product Name: Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate
• CAS No: 1206908-21-5
• MF: C₁₄H₁₂BrNO₃S
• MW: 354.218981742859
• CID: 1092474
• PubChem ID: 67211587
• Update Time: 2025-05-23

Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate
• ethyl 4-(4-acetylphenyl)-2-bromo-1,3-thiazole-5-carboxylate
• Ethyl4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate
• DB-114512
• 1206908-21-5
• SCHEMBL1919773

• Inchi： 1S/C14H12BrNO3S/c1-3-19-13(18)12-11(16-14(15)20-12)10-6-4-9(5-7-10)8(2)17/h4-7H,3H2,1-2H3
• InChI Key： YFHCTYAJAVRLNO-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C(=O)OCC)S1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 352.97213g/mol
• Monoisotopic Mass: 352.97213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate

Comprehensive Overview of Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate (CAS No. 1206908-21-5)

Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate (CAS No. 1206908-21-5) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This bromothiazole derivative features a unique molecular structure combining an acetylphenyl group and an ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its applications span drug discovery, material science, and specialty chemicals, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s structural motif—a thiazole ring substituted with bromine and an ester—has garnered attention in medicinal chemistry due to its potential in designing kinase inhibitors and antimicrobial agents. Researchers frequently explore CAS 1206908-21-5 for its role in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Its molecular weight (367.23 g/mol) and lipophilicity (LogP ~2.8) make it suitable for optimizing pharmacokinetic properties, addressing frequent queries about drug-likeness in modern pharmacology.

In material science, Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate serves as a precursor for organic semiconductors and photovoltaic materials. Its conjugated system enables π-electron delocalization, a property highly sought after in OLED development and solar cell research. Recent studies highlight its utility in covalent organic frameworks (COFs), responding to growing interest in energy storage solutions.

Synthetic protocols for this compound often involve Pd-catalyzed cross-coupling or Hantzsch thiazole synthesis, methods frequently searched by organic chemists. Analytical characterization typically includes NMR spectroscopy (¹H/¹³C), HPLC purity analysis, and mass spectrometry, ensuring compliance with ICH guidelines—a critical concern for GMP manufacturing.

Environmental and regulatory aspects of CAS 1206908-21-5 adhere to REACH compliance, with biodegradability and ecotoxicity data available for ESG reporting. Its stability under ambient conditions (storage temperature 2-8°C) and compatibility with microwave-assisted synthesis align with industrial demands for process intensification.

Future prospects for this compound include exploration in proteolysis targeting chimeras (PROTACs) and bioorthogonal chemistry, addressing trending searches in targeted protein degradation. Patent literature reveals its use in antiviral formulations, particularly against RNA viruses, reflecting global health priorities.